Cas no 924855-26-5 (methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate)

• Product Name: methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate
• CAS No: 924855-26-5
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 2147452
• Update Time: 2025-05-22

methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate

• Inchi： 1S/C11H15N3O3/c1-8-9(10(15)16-2)7-12-11(13-8)14-3-5-17-6-4-14/h7H,3-6H2,1-2H3
• InChI Key： JOYYLJUEADWIFK-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=CC(C(=O)OC)=C(C)N=2)CC1

Additional information on methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate

Comprehensive Overview of Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate (CAS No. 924855-26-5)

Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate (CAS No. 924855-26-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique morpholine and ester functional groups, which contribute to its versatility in synthetic applications. Researchers and industry professionals frequently search for this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules.

The compound's chemical structure features a pyrimidine core substituted with a methyl group at the 4-position and a morpholine ring at the 2-position, while the 5-position is esterified with a methyl carboxylate. This arrangement makes it a valuable intermediate in organic synthesis. Recent trends in AI-driven drug discovery and high-throughput screening have increased demand for such building blocks, as they enable rapid exploration of structure-activity relationships (SAR).

In the context of green chemistry, Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate has been investigated for its potential in sustainable synthesis routes. Many researchers are exploring catalyst-free reactions and microwave-assisted synthesis methods to improve the efficiency of producing this compound. These approaches align with the growing emphasis on environmentally friendly chemical processes in both academic and industrial settings.

The compound's physicochemical properties, including its solubility profile and stability under various conditions, make it particularly useful in medicinal chemistry applications. Pharmaceutical scientists often inquire about its bioavailability and metabolic stability when designing new drug candidates. Recent publications have highlighted its utility in creating targeted therapies for various diseases, though specific therapeutic applications remain under investigation.

From a patent landscape perspective, CAS No. 924855-26-5 appears in several intellectual property filings related to heterocyclic chemistry and small molecule drugs. The compound's structural features make it attractive for intellectual property protection, particularly in combination with other pharmacophores. This has led to increased interest from both pharmaceutical companies and research institutions seeking to develop novel therapeutic agents.

Analytical characterization of Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for ensuring the compound's purity and identity, especially when used as a reference standard or building block in complex syntheses. The growing availability of high-quality analytical data for this compound has facilitated its adoption in various research programs.

In the field of chemical biology, this pyrimidine derivative has shown promise as a molecular probe for studying enzyme mechanisms and protein-ligand interactions. Its structural modularity allows for easy modification, making it a versatile tool in mechanistic studies and target validation experiments. This application has become particularly relevant with the rise of precision medicine approaches in drug development.

The commercial availability of CAS No. 924855-26-5 from multiple chemical suppliers has made it accessible to researchers worldwide. However, scientists often search for information about scale-up synthesis and cost-effective production methods, reflecting the compound's transition from a research chemical to a potential intermediate in larger-scale applications. Recent advancements in flow chemistry have opened new possibilities for its efficient production.

Looking ahead, Methyl 4-methyl-2-morpholinopyrimidine-5-carboxylate is likely to maintain its importance in drug discovery pipelines and material science applications. Its combination of structural features and synthetic versatility positions it as a valuable asset in the toolkit of modern chemists. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is expected to grow significantly.